Cas no 1864064-57-2 (2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile hydrochloride)

• Product Name: 2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile hydrochloride
• CAS No: 1864064-57-2
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• MDL: MFCD28016992
• CID: 4728086
• PubChem ID: 76145506
• Update Time: 2025-05-21

2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile hydrochloride
• 2-oxo-5,6,7,8-tetrahydro-1H-1,6-naphthyridine-3-carbonitrile hydrochloride
• 2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrilehydrochloride
• EN300-241221
• 1864064-57-2
• G68650
• 2-oxo-5,6,7,8-tetrahydro-1H-1,6-naphthyridine-3-carbonitrile;hydrochloride
• AKOS026746002
• F2167-1066
• 2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile hydrochloride

• MDL： MFCD28016992
• Inchi： 1S/C9H9N3O.ClH/c10-4-6-3-7-5-11-2-1-8(7)12-9(6)13;/h3,11H,1-2,5H2,(H,12,13);1H
• InChI Key： ZWWRZMRVMIYCEL-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(C#N)=CC2CNCCC=2N1

Computed Properties

• Exact Mass: 211.0512396g/mol
• Monoisotopic Mass: 211.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9

Additional information on 2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile hydrochloride

Research Update on 2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile hydrochloride (CAS: 1864064-57-2)

The compound 2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile hydrochloride (CAS: 1864064-57-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This naphthyridine derivative, characterized by its unique hexahydro-1,6-naphthyridine core and cyano functionality, has been explored as a key scaffold in the development of novel kinase inhibitors and other biologically active molecules. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, particularly in the context of cancer and inflammatory diseases.

One of the most notable advancements in the research of this compound is its role as a selective inhibitor of cyclin-dependent kinases (CDKs). CDKs are critical regulators of the cell cycle and are often dysregulated in various cancers. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile hydrochloride exhibits potent inhibitory activity against CDK2 and CDK9, with IC50 values in the low nanomolar range. The study further highlighted its ability to induce cell cycle arrest and apoptosis in cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, recent research has also explored the compound's anti-inflammatory effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile hydrochloride could modulate the activity of pro-inflammatory cytokines such as TNF-α and IL-6. The study identified specific structural modifications that enhance the compound's bioavailability and reduce off-target effects, paving the way for further preclinical development.

The synthesis of 2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile hydrochloride has also been a focus of recent research. A 2023 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and scalability while minimizing the use of hazardous reagents. This advancement is particularly significant for large-scale production and future clinical applications.

Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability, pharmacokinetics, and potential toxicity need to be addressed in future studies. However, the growing body of research underscores the potential of 2-Oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile hydrochloride as a versatile scaffold for drug discovery. Continued exploration of its pharmacological properties and structural derivatives is expected to yield valuable insights and potential therapeutic candidates in the coming years.